![molecular formula C8H18Si2 B126346 Bis(trimethylsilyl)acetylene CAS No. 14630-40-1](/img/structure/B126346.png)
Bis(trimethylsilyl)acetylene
Overview
Description
Bis(trimethylsilyl)acetylene (BTMSA) is an organosilicon compound with the formula Me3SiC≡CSiMe3 (Me = methyl). It is a colorless liquid that is soluble in organic solvents . This compound is used as a surrogate for acetylene .
Synthesis Analysis
BTMSA can be synthesized by the reaction of calcium carbide (CaC2) directly with N-(trimethylsilyl)imidazole (TMSIm) in dichloromethane using CuBr as the catalyst. The reaction could occur efficiently at 100°C .
Molecular Structure Analysis
The molecular structure of BTMSA is characterized by a center of inversion present on the triple bond with a length of 1.208 (3)Å .
Chemical Reactions Analysis
BTMSA participates as a nucleophile in Friedel-Crafts type acylations and alkylations . It undergoes rhodium-catalyzed addition reaction with diarylacetylenes . It also undergoes cycloaddition with 1,5-hexadiynes in the presence of CpCo (CO)2 (Cp=cyclopentadienyl) to form benzocyclobutenes .
Physical And Chemical Properties Analysis
BTMSA has a molar mass of 170.402 g·mol−1 . It is a colorless to white liquid with a density of 0.791 g/cm3 . It has a melting point of 26 °C (79 °F; 299 K) and a boiling point of 134.6 ± 8.0 °C . Its solubility in water is 0.031 g/L .
Scientific Research Applications
1. Synthesis of Oxazoles and Other Organic Compounds
Bis(trimethylsilyl)acetylene is used in the synthesis of various organic compounds. For instance, a method involving this compound for synthesizing 2-(hetero)aryl-5-(trimethylsilylethynyl)oxazoles has been developed, highlighting its role in the preparation of functionally diverse oxazoles (Pankova et al., 2015).
2. Electrochemical Performance Enhancement in Lithium-Ion Batteries
This compound derivatives, like trimethylsilyl (trimethylsiloxy) acetate, have been demonstrated to improve the electrochemical performance of lithium-rich cathodes in lithium-ion batteries, showing significant impact on battery life and efficiency (Zhuang et al., 2018).
3. Advancements in Organometallic Chemistry
This compound has been a key material in organometallic chemistry, particularly in the synthesis of metallocene complexes. It acts as an efficient source for the generation of reactive complex fragments, useful in various synthetic and catalytic applications (Rosenthal, 2019).
4. Development of Thermally Stable Materials
This compound has been utilized in the synthesis of novel materials with enhanced thermal stability. This includes the creation of thermosetting polymers and ceramics exhibiting exceptional thermo-oxidatively stable properties, beneficial for high-temperature applications (Cheng et al., 2016).
5. Contributions to Theoretical Chemistry Studies
The compound has facilitated theoretical studies in chemistry, like investigating the formation mechanisms of silacyclopropenes, thereby contributing significantly to the understanding of reaction pathways in silicon chemistry (Tanaka et al., 2011).
6. Enhancing Cathode Stability in High Voltage Batteries
In the field of energy storage, this compound derivatives have been used as electrolyte additives to stabilize high-voltage lithium-rich oxide cathodes in batteries. This has resulted in significant improvements in cycling stability and capacity retention (Lan et al., 2019).
Mechanism of Action
Target of Action
Bis(trimethylsilyl)acetylene (BTMSA) is an organosilicon compound . It primarily targets central metal ions, such as titanium, to create coordination complexes .
Mode of Action
BTMSA acts as a nucleophile in Friedel-Crafts type acylations and alkylations . It also serves as a ligand in organometallic chemistry, forming stable adducts with metallocenes .
Biochemical Pathways
BTMSA is used as a surrogate for acetylene . It undergoes rhodium-catalyzed addition reactions with diarylacetylenes . It also participates in cycloaddition reactions with 1,5-hexadiynes in the presence of CpCo(CO)2 to form benzocyclobutenes .
Pharmacokinetics
It’s known that btmsa is a colorless liquid that is soluble in organic solvents . This solubility may influence its distribution and elimination in the body.
Result of Action
The action of BTMSA results in the formation of various complex compounds. For instance, it was used in a concise total synthesis of (±)-estrone . A key step in this synthesis was the formation of the steroidal skeleton, catalyzed by CpCo(CO)2 .
Action Environment
The action of BTMSA can be influenced by environmental factors. For example, its reactivity can be affected by the presence of other compounds, such as butyl lithium and chlorotrimethylsilane, which are used in its preparation . Additionally, its flammability suggests that it should be handled carefully to prevent ignition .
Safety and Hazards
Future Directions
The direct synthesis of BTMSA from calcium carbide (CaC2) and silylation reagents using CuBr as the catalyst represents a new direction for BTMSA synthesis . This method avoids the need for water or other protonated solvents, and thus the gas generating and activating steps are avoided under mild conditions .
properties
IUPAC Name |
trimethyl(2-trimethylsilylethynyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18Si2/c1-9(2,3)7-8-10(4,5)6/h1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDWYFWIBTZJGOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#C[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3065798 | |
Record name | Bis(trimethylsilyl)acetylene | |
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Molecular Weight |
170.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid; mp = 21-24 deg C; [Sigma-Aldrich MSDS] | |
Record name | Bis(trimethylsilyl)acetylene | |
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CAS RN |
14630-40-1 | |
Record name | 1,1′-(1,2-Ethynediyl)bis[1,1,1-trimethylsilane] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14630-40-1 | |
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Record name | Silane, 1,1'-(1,2-ethynediyl)bis(1,1,1-trimethyl- | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014630401 | |
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Record name | Silane, 1,1'-(1,2-ethynediyl)bis[1,1,1-trimethyl- | |
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Record name | Bis(trimethylsilyl)acetylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(trimethylsilyl)acetylene | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of BTMSA?
A1: Bis(trimethylsilyl)acetylene has the molecular formula C8H18Si2 and a molecular weight of 170.40 g/mol.
Q2: What are the key spectroscopic features of BTMSA?
A2: BTMSA exhibits a characteristic strong band in the IR spectrum for the C≡C stretching vibration. The exact position of this band depends on the complex and its coordination mode, but it typically appears in the range of 1900-2100 cm-1. [, ] In 13C NMR spectroscopy, the alkyne carbons of BTMSA typically resonate in the range of 90-120 ppm. []
Q3: Is BTMSA stable under ambient conditions?
A3: BTMSA is a liquid at room temperature and is generally stable in the absence of moisture and air. It is typically stored under an inert atmosphere, such as nitrogen or argon, to prevent hydrolysis and oxidation.
Q4: How does BTMSA contribute to the catalytic activity of metallocene complexes?
A4: BTMSA acts as a labile ligand in metallocene complexes of group 4 metals like titanium and zirconium. These complexes can readily dissociate BTMSA under mild conditions, generating highly reactive coordinatively unsaturated metallocene species. These species are capable of activating a variety of substrates, leading to diverse catalytic transformations. [, , , , ]
Q5: Can you provide examples of reactions catalyzed by metallocene-BTMSA complexes?
A5: Metallocene-BTMSA complexes have been shown to catalyze various reactions, including:
- Hydroamination of alkynes: Titanocene-BTMSA complexes have been shown to catalyze the anti-Markovnikov hydroamination of terminal alkynes, offering a valuable method for synthesizing enamines. []
- C−C Coupling reactions: Titanocene-BTMSA complexes can promote the selective C−C coupling of N-containing heterocycles, enabling the formation of polynuclear titanium complexes. []
Q6: Are there examples of BTMSA in asymmetric catalysis?
A6: Yes, hafnocene alkyne complexes with chiral menthyl-substituted cyclopentadienyl ligands have been synthesized. [] These complexes demonstrate the potential of incorporating BTMSA into chiral systems for asymmetric catalysis, although specific applications are still under investigation.
Q7: Have computational methods been used to study BTMSA and its complexes?
A7: Yes, density functional theory (DFT) calculations have been employed to understand the bonding interactions between BTMSA and metal centers in various complexes. [, ] These studies provide insights into the electronic structure and reactivity of these complexes, aiding in the rational design of new catalysts. For instance, DFT studies have been used to investigate the Cu−BTMSA bonding in complexes with ligands derived from β-diketimine and β-diketone. [] These calculations revealed that the Cu−BTMSA bond is dominated by π back-donation from the occupied copper d orbital to the empty π* orbital of BTMSA. []
Q8: How do metallocene-BTMSA complexes react with Lewis acids?
A8: Metallocene-BTMSA complexes exhibit intriguing reactivity towards Lewis acids such as diisobutylaluminum hydride (iBu2AlH) and tris(pentafluorophenyl)borane [B(C6F5)3]. [] Reactions with iBu2AlH can lead to the formation of heterodimetallic complexes featuring tetracoordinate planar carbon atoms. [] Conversely, reactions with B(C6F5)3 can proceed through various pathways depending on the metal center. [] For instance, titanium complexes may undergo alkyne and H2 elimination followed by electrophilic substitution at the Cp ligand. [] Zirconium complexes, on the other hand, can undergo C−H activation of a methyl group on the Cp ligand, leading to zwitterionic complexes with agostic interactions. []
Q9: Does BTMSA have applications beyond catalysis?
A9: Yes, BTMSA has been explored as a precursor for the preparation of silicon carbide (SiC) materials. The controlled decomposition of BTMSA at high temperatures can yield SiC with desired properties for applications in electronics and high-temperature materials. []
Q10: Are there any environmental concerns regarding BTMSA?
A10: While BTMSA itself doesn't possess acute toxicity, its byproducts and waste products, particularly metal-containing species, need careful management. Research into sustainable and environmentally friendly synthetic routes, catalytic processes, and recycling strategies is crucial to minimize the ecological footprint of BTMSA and its derivatives.
Q11: What are some historical milestones in BTMSA research?
A11: The synthesis and initial characterization of BTMSA marked a significant step in organosilicon chemistry. Subsequent discoveries of its versatile reactivity, especially as a ligand in metallocene complexes, opened up new avenues for organometallic chemistry and catalysis. These discoveries paved the way for numerous applications in organic synthesis, polymer chemistry, and material science. []
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